Cas no 2418727-68-9 (5-(Aminomethyl)-3-iodo-2-methylbenzene-1-thiol)

• Product Name: 5-(Aminomethyl)-3-iodo-2-methylbenzene-1-thiol
• CAS No: 2418727-68-9
• MF: C₈H₁₀INS
• MW: 279.141172885895
• CID: 5680150
• PubChem ID: 165775391
• Update Time: 2025-10-30

5-(Aminomethyl)-3-iodo-2-methylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-26627199
• 2418727-68-9
• 5-(aminomethyl)-3-iodo-2-methylbenzene-1-thiol
• 5-(Aminomethyl)-3-iodo-2-methylbenzene-1-thiol

• Inchi： 1S/C8H10INS/c1-5-7(9)2-6(4-10)3-8(5)11/h2-3,11H,4,10H2,1H3
• InChI Key： FLUMBVXCULVOMO-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=CC(=C1C)S

Computed Properties

• Exact Mass: 278.95787g/mol
• Monoisotopic Mass: 278.95787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27Ų

Additional information on 5-(Aminomethyl)-3-iodo-2-methylbenzene-1-thiol

Comprehensive Overview of 5-(Aminomethyl)-3-iodo-2-methylbenzene-1-thiol (CAS No. 2418727-68-9)

5-(Aminomethyl)-3-iodo-2-methylbenzene-1-thiol is a specialized organic compound with significant potential in pharmaceutical and material science applications. Its unique structure, featuring an aminomethyl group, an iodo substituent, and a thiol functional group, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its role in developing novel therapeutics and advanced materials.

The compound's CAS number 2418727-68-9 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its molecular formula, C₈H₁₀INS, highlights the presence of iodine, which is often leveraged in radiopharmaceuticals and imaging agents. The thiol group (-SH) is particularly noteworthy, as it participates in disulfide bond formation, a critical feature in protein engineering and drug conjugation.

In recent years, the demand for iodinated aromatic compounds like 5-(Aminomethyl)-3-iodo-2-methylbenzene-1-thiol has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. This compound's ability to act as a crosslinking agent or ligand in metal-organic frameworks (MOFs) has also garnered attention in nanotechnology research. Users searching for "iodo-thiol derivatives" or "aminomethyl benzene applications" will find this compound highly relevant to their queries.

From a synthetic chemistry perspective, the aminomethyl moiety in 5-(Aminomethyl)-3-iodo-2-methylbenzene-1-thiol offers a reactive site for further functionalization, such as amide bond formation or Schiff base reactions. This adaptability aligns with the growing trend of modular synthesis in medicinal chemistry, where researchers seek building blocks for high-throughput screening libraries. The compound's stability under mild conditions further enhances its utility in green chemistry initiatives.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS 2418727-68-9, ensuring purity and consistency for end-users. Quality control protocols often emphasize the absence of byproducts, given the compound's potential use in biopharmaceutical formulations. Discussions on platforms like ResearchGate frequently highlight its compatibility with peptide synthesis and small-molecule probes.

Environmental and safety considerations for 5-(Aminomethyl)-3-iodo-2-methylbenzene-1-thiol focus on proper handling due to its thiol group, which can exhibit mild reactivity. However, it is not classified as a hazardous substance under standard guidelines. Its biodegradability profile is under investigation, reflecting the broader industry shift toward sustainable chemistry practices.

In summary, 5-(Aminomethyl)-3-iodo-2-methylbenzene-1-thiol (CAS 2418727-68-9) represents a cutting-edge tool for researchers exploring drug discovery, material science, and bioconjugation. Its multifaceted applications and compatibility with modern synthetic strategies position it as a valuable asset in both academic and industrial settings.